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Compound of Interest

Compound Name: 2-Pentylfuran
CAS No.: 64079-01-2
Cat. No.: B7767326
Get Quote
. J

This guide provides a detailed analysis of the nuclear magnetic resonance (NMR) and mass
spectrometry (MS) data for 2-Pentylfuran (CoH140). It is intended for researchers, scientists,
and professionals in drug development and related fields, offering a comprehensive resource
for the structural elucidation of this compound through modern spectroscopic techniques.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from *H NMR, 3C NMR, and
Mass Spectrometry for 2-Pentylfuran.

Table 1: *H NMR Data for 2-Pentylfuran
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
7.28 t 1H H-5 (furan)
6.26 dd 1H H-4 (furan)
5.96 d 1H H-3 (furan)
2.62 t 2H -CH:- (alpha to furan)
1.64 m 2H -CH:- (beta to furan)
1.33 m 4H -CH2-CH:-
0.90 t 3H -CHs

Solvent: CDCls, Frequency: 400 MHz. Data sourced from PubChem CID 19602.[1]

Table 2: 13C NMR Data for 2-Pentylfuran

Chemical Shift (6, ppm) Assignment

156.68 C-2 (furan)

140.64 C-5 (furan)

110.04 C-4 (furan)

104.56 C-3 (furan)

31.45 -CHa2-

28.02 -CH2-

27.81 -CH:- (alpha to furan)
22.46 -CH2-

13.98 -CHs

Solvent: CDCls, Frequency: 22.53 MHz. Data sourced from PubChem CID 19602.[1]
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Table 3: Mass Spectrometry Data for 2-Pentylfuran

m/z Relative Intensity (%) Proposed Fragment
138 13.64 [M]* (Molecular lon)
95 4.48 [M - CsH7]*

82 22.04 [CsHeO]*

81 99.99 [CsHs0]* (Base Peak)
53 9.37 [CaHs]*

lonization: Electron Impact (El). Data sourced from PubChem CID 19602.[1]

Experimental Protocols

Detailed methodologies for acquiring high-quality spectroscopic data are crucial for accurate
interpretation.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy
This protocol outlines the steps for acquiring *H and 3C NMR spectra.
e Sample Preparation:
o Accurately weigh 5-25 mg of 2-Pentylfuran for tH NMR or 50-100 mg for 3C NMR.[2][3]

o Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.qg.,
Chloroform-d, CDCIs). The use of deuterated solvents is necessary to avoid large solvent
signals that would overwhelm the analyte signals.[3][4]

o Filter the solution through a pipette with a glass wool plug to remove any particulate
matter, which can degrade the quality of the magnetic field homogeneity.[2]

o Transfer the filtered solution into a clean, dry 5 mm NMR tube.[2][5]
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o If quantitative analysis is required, add a known amount of an internal standard, such as
tetramethylsilane (TMS).[3]

e 1H NMR Data Acquisition:

o Insert the sample into the NMR spectrometer.

o Tune and match the probe to the *H frequency.

o Lock onto the deuterium signal of the solvent to stabilize the magnetic field.

o Shim the magnetic field to optimize its homogeneity and achieve sharp spectral lines.

o Set acquisition parameters, including a spectral width of approximately 12-16 ppm, an
acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.[6]

o Acquire the spectrum, typically averaging 8-16 scans for a sample of this concentration.[6]

o Process the data by applying a Fourier transform, phasing the spectrum, and calibrating
the chemical shift scale using the TMS signal (O ppm) or the residual solvent peak (7.26
ppm for CDCI3).[6]

e 13C NMR Data Acquisition:

o Following *H NMR, tune and match the probe to the 3C frequency.[7]

o Use a standard proton-decoupled pulse program to simplify the spectrum by removing C-
H coupling.

o Set a wider spectral width (e.g., 200-240 ppm) to encompass the full range of 13C chemical
shifts.[8]

o Due to the low natural abundance of 13C, a larger number of scans (e.g., 1024-4096) and
a longer relaxation delay (2-5 seconds) are typically required.[6]

o Process the acquired data similarly to the *H spectrum.[7]

2.2 Mass Spectrometry (MS)
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This protocol describes the general procedure for obtaining an electron ionization (El) mass
spectrum.

e Sample Introduction:

o For a volatile liquid like 2-Pentylfuran, the sample can be introduced into the ion source
via a gas chromatograph (GC-MS) or a direct insertion probe.[9]

o The sample is vaporized by heating in a vacuum.[9]
e lonization:

o In the ion source, the gaseous molecules are bombarded with a high-energy electron
beam (typically 70 eV).[10]

o This process ejects an electron from the molecule, forming a positively charged molecular
ion ([M]*), which is a radical cation.[9][10]

e Mass Analysis:
o The newly formed ions are accelerated by an electric field into the mass analyzer.[9]

o A magnetic field deflects the ions based on their mass-to-charge ratio (m/z). Lighter ions
are deflected more than heavier ones.[10]

e Detection:

o The separated ions strike a detector, which generates a signal proportional to the number
of ions.[10]

o The instrument records the abundance of each ion at a specific m/z value, generating the
mass spectrum.

Visualized Workflows and Pathways

3.1 Spectroscopic Analysis Workflow
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The following diagram illustrates the logical workflow from sample preparation to final structural
confirmation using spectroscopic methods.
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Fig. 1: Logical workflow for spectroscopic data analysis.

3.2 Mass Spectrometry Fragmentation Pathway

The fragmentation of 2-Pentylfuran under electron impact primarily involves cleavage of the
pentyl side chain. The base peak at m/z 81 is characteristic of alkylfurans and results from a
McLafferty-type rearrangement followed by cleavage.
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Click to download full resolution via product page

Fig. 2: Proposed MS fragmentation pathway for 2-Pentylfuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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